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Compound of Interest

Compound Name: 1,3,7-trimethylpurine-2,6-dione

Cat. No.: B15389318 Get Quote

A Comparative Analysis of Caffeine Metabolism
Across Species
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of caffeine metabolism across

humans, rats, mice, dogs, and cats. The information presented is intended to support research

and development activities by offering objective comparisons of metabolic pathways, key

enzymatic players, and pharmacokinetic parameters, supplemented with detailed experimental

methodologies.

Quantitative Data Summary
The following tables summarize key quantitative data on caffeine metabolism across the

selected species. These values represent averages and can be influenced by factors such as

age, sex, and individual genetic variations.

Table 1: Pharmacokinetic Parameters of Caffeine
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Species
Caffeine Half-life
(hours)

Primary
Metabolizing
Enzyme

Primary Route of
Elimination

Human 2.5 - 6[1]
Cytochrome P450

1A2 (CYP1A2)[2]

Hepatic Metabolism

(>97%)[3]

Rat 1.5 - 2.5
Cytochrome P450

1A2 (CYP1A2)[2]
Hepatic Metabolism

Mouse 0.7 - 1.0[4]
Cytochrome P450

1A2 (CYP1A2)[5]
Hepatic Metabolism

Dog 4.5 - 6[1][6]
Cytochrome P450

1A2 (CYP1A2)
Hepatic Metabolism

Cat

> 30 (highly variable

and much longer than

in dogs)

Very low Cytochrome

P450 1A2 (CYP1A2)

activity

Hepatic Metabolism

(very slow)

Table 2: Major Caffeine Metabolites

Species Primary Metabolite(s) Secondary Metabolites

Human Paraxanthine (~84%)[7] Theobromine, Theophylline[7]

Rat

Paraxanthine, Theophylline,

Theobromine (more balanced

distribution than humans)

1,3,7-trimethyluric acid

Mouse Paraxanthine Theophylline, Theobromine

Dog
Theophylline, Theobromine[8]

[9]
Paraxanthine

Cat

Theobromine (due to slow

metabolism, a significant

portion is excreted unchanged)

Minimal further metabolism

Metabolic Pathways and Genetic Influence
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Caffeine is primarily metabolized in the liver by the cytochrome P450 enzyme system, with

CYP1A2 being the principal enzyme in most species.[2] The primary metabolic reactions are

demethylations at three positions, leading to the formation of three primary dimethylxanthine

metabolites: paraxanthine, theobromine, and theophylline. These are then further metabolized

and excreted in the urine.

Primary Metabolism (CYP1A2)

Secondary Metabolism

Caffeine
(1,3,7-trimethylxanthine)

Paraxanthine
(1,7-dimethylxanthine)

~84% in Humans

Theobromine
(3,7-dimethylxanthine)

~12% in Humans

Theophylline
(1,3-dimethylxanthine)

~4% in Humans

Further Metabolites
(e.g., monomethylxanthines, uric acids) Urinary Excretion

Human CYP1A2 Genotype

Metabolic Phenotype

Comparative Species Activity

Fast Metabolizer
(e.g., CYP1A2*1A allele)

Rapid Caffeine Clearance

Slow Metabolizer
(e.g., CYP1A2*1F allele)

Reduced Caffeine Clearance

Human
(Variable)

Rat/Mouse
(High Activity)

Generally higher
than human

Dog
(Moderate Activity)

Slower than human

Cat
(Very Low Activity)

Significantly slower
than human
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Dosing of Subject

Timed Blood/Urine
Sample Collection

Sample Processing
(e.g., Centrifugation)

Extraction of Analytes
(SPE or LLE)

HPLC or LC-MS/MS Analysis

Data Acquisition
and Processing

Pharmacokinetic Modeling

Determination of
Pharmacokinetic Parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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